Cas no 64474-51-7 (Isomucronulatol)

• Product Name: Isomucronulatol
• CAS No: 64474-51-7
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 509028
• PubChem ID: 10380176
• Update Time: 2025-05-30

Isomucronulatol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-3,4-dimethoxyphenyl)-, (3R)-
• 7,2′-Dihydroxy-3′,4′-Dimethoxyisoflavan
• isomucronulatol
• AKOS040763756
• MFCD08061494
• (3r)-7,2'-dihydroxy-3',4'-dimethoxyisoflavan
• XI161822
• (3R)-3-(2-hydroxy-3,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• HY-N2495A
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-3,4-dimethoxyphenyl)-,(3R)-
• (R)-Isomucronulatol
• (R)-3-(2-Hydroxy-3,4-dimethoxyphenyl)chroman-7-ol
• CS-0139936
• 64474-51-7
• 7,2'-Dihydroxy-3',4'-dimethoxyisoflavan
• TS-10179
• Isomucronulatol

• Inchi： 1S/C17H18O5/c1-20-14-6-5-13(16(19)17(14)21-2)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-6,8,11,18-19H,7,9H2,1-2H3/t11-/m0/s1
• InChI Key： NQRBAPDEZYMKFL-NSHDSACASA-N
• SMILES： O1C2C=C(C=CC=2C[C@H](C2C=CC(=C(C=2O)OC)OC)C1)O

Computed Properties

• Exact Mass: 302.11544
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152-153 ºC (chloroform )
• Boiling Point: 426.8°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.606
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 68.15
• LogP: 2.83370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on Isomucronulatol

Recent Advances in Isomucronulatol (CAS: 64474-51-7) Research: A Comprehensive Review

Isomucronulatol (CAS: 64474-51-7), a bioactive flavonoid compound, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its promising therapeutic potential. This research brief synthesizes the latest findings on Isomucronulatol, focusing on its pharmacological properties, mechanisms of action, and potential applications in drug development. The compound's unique chemical structure and biological activities make it a compelling subject for ongoing research, particularly in the context of anti-inflammatory, anticancer, and neuroprotective therapies.

Recent studies have elucidated the molecular mechanisms underlying Isomucronulatol's bioactivity. For instance, a 2023 study published in the Journal of Natural Products demonstrated its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and cancer progression. Additionally, Isomucronulatol has shown potent antioxidant properties, scavenging free radicals and reducing oxidative stress in cellular models. These findings highlight its potential as a multi-target therapeutic agent, capable of addressing complex disease pathologies.

In the realm of drug development, Isomucronulatol's pharmacokinetic profile has been a focal point of recent investigations. A 2024 preclinical study reported in European Journal of Medicinal Chemistry explored its bioavailability and metabolic stability, revealing promising oral absorption and low toxicity in animal models. These attributes position Isomucronulatol as a viable candidate for further clinical evaluation, particularly for chronic conditions requiring long-term treatment.

Despite these advancements, challenges remain in optimizing Isomucronulatol's therapeutic efficacy and delivery. Current research efforts are directed toward structural modifications and formulation strategies to enhance its solubility and target specificity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside, with several patents filed in 2023-2024 for novel derivatives and delivery systems.

In conclusion, Isomucronulatol (CAS: 64474-51-7) represents a promising frontier in chemical biology and pharmaceutical research. Its multifaceted bioactivities and favorable pharmacokinetic properties underscore its potential as a next-generation therapeutic agent. Future studies should focus on large-scale clinical trials and innovative formulation technologies to fully realize its therapeutic benefits. This brief underscores the importance of continued investment in Isomucronulatol research to address unmet medical needs and advance global health outcomes.